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Compound of Interest

Compound Name: 3,5-Dichloronitrobenzene

Cat. No.: B1666198

This guide provides an in-depth toxicological and safety overview for 3,5-
Dichloronitrobenzene (CAS No. 618-62-2), designed for researchers, scientists, and
professionals in drug development. The protocols and recommendations herein are grounded
in established safety principles and an analysis of the available chemical data, emphasizing a
proactive approach to risk mitigation, particularly where specific toxicological data is limited.

Understanding the Compound: Physicochemical &
Hazard Profile

3,5-Dichloronitrobenzene is an orange-to-brown crystalline solid.[1][2] A foundational
understanding of its properties is the first step in a robust safety assessment. The causality is
simple: its physical state as a dispersible solid and its chemical reactivity dictate the primary
routes of exposure and the necessary control measures.

Core Physicochemical Properties

A summary of key quantitative data is presented below. The compound's insolubility in water
and high vapor density are critical considerations for environmental containment and ventilation
protocols, respectively.
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Property Value Source
Molecular Formula CeH3CI2NO2 [2]
Molecular Weight 192.00 g/mol [2]
Appearance Orange-to-brown crystals [11[2]
Melting Point 62.0 t0 66.0 °C

Flash Point 140 °C [3]
Water Solubility Insoluble [3]
Relative Vapor Density 6.6 (Air=1) [3]

GHS Hazard Identification & The Precautionary Principle

3,5-Dichloronitrobenzene is classified under the Globally Harmonized System (GHS) with
several key hazards. It is crucial to note that the health effects of this specific isomer have not
been adequately investigated.[4] Therefore, a core tenet of our safety protocol is the
precautionary principle. We must assume that in the absence of data, this compound may
share the more severe toxicities observed in its isomers (e.g., 2,4- and 2,5-
dichloronitrobenzene), which include suspected carcinogenicity and potential for inducing
methemoglobinemia.[5][6]

Primary GHS Classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.[7]

Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[7]

Hazardous to the Aquatic Environment (Acute & Chronic): Very toxic to aquatic life, with
long-lasting effects.[7]

The high aquatic toxicity mandates stringent controls to prevent environmental release.[7] All
waste streams containing this compound must be treated as hazardous.
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Risk Assessment & The Hierarchy of Controls

A formal risk assessment is non-negotiable before any work with 3,5-Dichloronitrobenzene
begins. The absence of established Occupational Exposure Limits (OELS) necessitates a
conservative approach, focusing on minimizing exposure through engineering controls rather

than relying on permissible exposure levels.[7]

The most effective risk management strategy follows the Hierarchy of Controls. This self-
validating system prioritizes the most effective and reliable control measures.
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Hierarchy of Controls for 3,5-Dichloronitrobenzene
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Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page
Caption: Hierarchy of Controls applied to 3,5-Dichloronitrobenzene.

Safe Handling Protocols: An Experimental Workflow

The following protocols are designed as a self-validating system. Adherence to each step is
critical for ensuring personnel safety and experimental integrity.
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Engineering Controls: The Primary Barrier

The high vapor density and potential for dust dispersion mean that all manipulations of 3,5-
Dichloronitrobenzene must be performed within a certified chemical fume hood or glovebox.
[4] The rationale is to capture any generated dust or vapors at the source, preventing
inhalation, the most likely route of accidental exposure in a laboratory setting.[4] Good general
ventilation (e.g., 10 air changes per hour) is a supplementary, not primary, control.[7]

Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense. The choice of PPE is dictated directly by the compound's known
hazards: skin/eye irritation and potential for inhalation of dust.

Step-by-Step PPE Protocol (Donning & Doffing):
» Pre-Donning Inspection: Visually inspect all PPE for defects (cracks, holes).

e Donning Sequence: a. Inner Gloves: Don a pair of nitrile gloves. b. Lab Coat: Wear a clean,
buttoned lab coat with tight-fitting cuffs. c. Respiratory Protection: For handling the solid
powder outside of a glovebox, a particulate filter respirator adapted to the airborne
concentration is required.[4] d. Eye Protection: Wear chemical safety goggles or a face
shield. Standard safety glasses are insufficient.[7] e. Outer Gloves: Don a pair of appropriate
chemical-resistant gloves (e.g., butyl rubber) over the inner gloves and the cuffs of the lab
coat.

» Doffing Sequence (to prevent self-contamination): a. Outer Gloves: Remove and discard
outer gloves without touching the inner gloves. b. Lab Coat: Remove the lab coat, turning it
inside out, and place it in a designated receptacle. c. Eye Protection: Remove eye
protection. d. Inner Gloves: Remove and discard inner gloves. e. Hand Hygiene: Immediately
wash hands thoroughly with soap and water.

Storage and Segregation

Store 3,5-Dichloronitrobenzene in a tightly closed, clearly labeled container in a cool, dry,
well-ventilated area.[8] Crucially, it must be segregated from incompatible materials, specifically
strong oxidizing agents and strong bases, to prevent dangerous reactions.[3][4]
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Emergency Procedures

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route

First-Aid Protocol

Rationale & Citation

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated
clothing and wash it before
reuse. If irritation occurs, seek

medical attention.

To physically remove the

irritant from the skin surface.[7]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, removing contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

To dilute and flush out the
irritant to prevent serious eye

damage.[7]

Move the person to fresh air
and keep them at rest in a

position comfortable for

To remove the individual from

Inhalation ) ) the contaminated atmosphere.
breathing. If symptoms (like )
coughing) develop or persist,
seek medical attention.
Rinse mouth with water. Do ) ]

] - The compound is harmful if
) NOT induce vomiting. Call a ]
Ingestion swallowed; professional

poison center or doctor for

treatment advice.

medical advice is necessary.

Spill Management Protocol

The primary goals are to contain the spill, prevent environmental release, and protect

personnel.

© 2025 BenchChem. All rights reserved. 6/12

Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-10792%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10792%20English%20SDS%20US.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0255&p_version=1&p_lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Ensure
proper ventilation (fume hood).

e Don PPE: Wear the full PPE ensemble as described in section 3.2.
o Containment:
o For solid spills, gently sweep the substance into a covered container.[4]

o Crucially, moisten the material first, if appropriate, to prevent dusting. This directly
mitigates the inhalation risk from airborne particles.[4]

o Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

o Waste Disposal: All cleanup materials and contaminated PPE must be placed in a sealed,
labeled hazardous waste container for disposal according to local, regional, and national
regulations.[7]

e Reporting: Report the incident to the appropriate safety officer.

Toxicological Data Summary

As previously stated, comprehensive toxicological data for 3,5-Dichloronitrobenzene is
lacking. The table below includes available information and data from related isomers to inform
a conservative risk assessment. The absence of data should not be interpreted as an absence
of hazard.
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Toxicological
Endpoint

Finding for 3,5-
Dichloronitrobenze
ne

Surrogate Data
from Isomers (e.g.,
2,5-DCNB)

Source

Acute Oral Toxicity

Harmful if swallowed
(GHS Category 4).

LD50 (Oral, Rat) =
1000 mg/kg; LD50
(Oral, Guinea Pig) =
800 mg/kg.

[5]19]

Acute Dermal Toxicity

No data available.

LD50 (Dermal, Rat) >
2000 mg/kg.

[5]19]

Skin

Corrosion/Irritation

Causes skin irritation.

Not expected to be a
skin irritant in some
studies, but

classification stands.

[5107]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.

Confirmed eye irritant
in in-vitro and in-vivo

tests.

[5107]

Genotoxicity

No data available.

May have genotoxic
potential according to

in-vitro studies.

[5]

Carcinogenicity

No data available.

The 2,5-isomer is
classified by IARC as
"Possibly carcinogenic
to humans" (Group
2B).

[5]

Reproductive/Develop

mental Toxicity

This product is not
expected to cause
reproductive or
developmental effects

based on limited data.

Testicular toxicity
observed in a 13-
week feeding study in

rats.

[5107]

Specific Target Organ
Toxicity (Repeated

Exposure)

Health effects of
repeated exposure

have not been

Hepatotoxic (liver),
renal (kidney), and

hematological (blood)

[4]115]
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investigated effects observed in

adequately. animal studies.

Isomers can cause
. . . the formation of
Mechanism of Toxicity =~ Not fully elucidated. )
methemoglobin,

leading to cyanosis.

Workflow for Initiating Work with 3,5-
Dichloronitrobenzene

This diagram outlines the mandatory workflow for any researcher beginning a project involving
this compound. It is a self-validating process to ensure all safety prerequisites are met.
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Pre-Experimental Safety Workflow
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Proceed with Experiment
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Caption: A mandatory, sequential workflow before starting experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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